Cas no 1352889-49-6 (5-Amino-2-formyl-1H-benzimidazole)

• Product Name: 5-Amino-2-formyl-1H-benzimidazole
• CAS No: 1352889-49-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4817119
• Update Time: 2025-05-22

5-Amino-2-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-formyl-1H-benzimidazole

• Inchi： 1S/C8H7N3O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-4H,9H2,(H,10,11)
• InChI Key： LESRINOPUDBMBQ-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 0.6
• Topological Polar Surface Area: 71.8

Additional information on 5-Amino-2-formyl-1H-benzimidazole

Recent Advances in the Study of 5-Amino-2-formyl-1H-benzimidazole (CAS: 1352889-49-6)

5-Amino-2-formyl-1H-benzimidazole (CAS: 1352889-49-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting cancer and infectious diseases. Recent studies have highlighted its potential as a versatile scaffold for drug design, owing to its unique chemical properties and ability to interact with multiple biological targets. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-Amino-2-formyl-1H-benzimidazole, emphasizing its role as a precursor for novel kinase inhibitors. The study demonstrated that modifications to the formyl group could significantly enhance the compound's binding affinity to specific kinase targets, such as EGFR and BRAF, which are critical in cancer therapy. The researchers also reported improved yield and purity using a novel catalytic system, which could streamline large-scale production for preclinical studies.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 5-Amino-2-formyl-1H-benzimidazole was utilized to develop a series of antimicrobial agents. The study revealed that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking studies suggested that the formyl group plays a crucial role in disrupting bacterial cell wall synthesis, making it a promising candidate for further optimization.

Beyond its applications in drug discovery, 5-Amino-2-formyl-1H-benzimidazole has also been investigated for its potential in diagnostic imaging. A recent preprint on ChemRxiv described the incorporation of this compound into fluorescent probes for detecting reactive oxygen species (ROS) in cancer cells. The probes demonstrated high selectivity and sensitivity, enabling real-time monitoring of ROS levels in vitro and in vivo. This innovation could pave the way for new diagnostic tools in oncology.

In conclusion, 5-Amino-2-formyl-1H-benzimidazole (CAS: 1352889-49-6) continues to be a focal point in chemical biology and medicinal chemistry research. Its versatility as a building block for drug design, combined with its demonstrated biological activities, underscores its importance in the development of next-generation therapeutics. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and autoimmune diseases, further expanding its potential impact on human health.